Cas no 2228870-28-6 ((2,3,6-trifluorophenyl)methyl sulfamate)

• Product Name: (2,3,6-trifluorophenyl)methyl sulfamate
• CAS No: 2228870-28-6
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• CID: 6173992
• PubChem ID: 165636934
• Update Time: 2025-06-30

(2,3,6-trifluorophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2,3,6-trifluorophenyl)methyl sulfamate
• 2228870-28-6
• EN300-1989257

• Inchi： 1S/C7H6F3NO3S/c8-5-1-2-6(9)7(10)4(5)3-14-15(11,12)13/h1-2H,3H2,(H2,11,12,13)
• InChI Key： VGJONJPLEWQZMS-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C(=CC=C(C=1F)F)F

Computed Properties

• Exact Mass: 241.00204871g/mol
• Monoisotopic Mass: 241.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on (2,3,6-trifluorophenyl)methyl sulfamate

(2,3,6-Trifluorophenyl)methyl Sulfamate (CAS No. 2228870-28-6): A Comprehensive Overview

(2,3,6-Trifluorophenyl)methyl sulfamate (CAS No. 2228870-28-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of sulfamates, which are known for their diverse applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to (2,3,6-trifluorophenyl)methyl sulfamate.

Chemical Structure and Properties

(2,3,6-Trifluorophenyl)methyl sulfamate is characterized by its distinct molecular structure, which includes a trifluorophenyl group and a sulfamate moiety. The trifluoromethyl group (CF₃) is known for its strong electron-withdrawing properties, which can significantly influence the chemical reactivity and biological activity of the compound. The sulfamate functional group (SO₃H) is a versatile moiety that can participate in various chemical reactions and interactions with biological targets.

The molecular formula of (2,3,6-trifluorophenyl)methyl sulfamate is C₉H₅F₃O₄S, with a molecular weight of approximately 254.19 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of (2,3,6-trifluorophenyl)methyl sulfamate has been reported using several methodologies. One common approach involves the reaction of 2,3,6-trifluorobenzyl alcohol with sulfur trioxide pyridine complex (SO₃-pyridine) followed by neutralization with an appropriate base such as sodium bicarbonate. This method yields high purity (2,3,6-trifluorophenyl)methyl sulfamate with good yields.

An alternative synthetic route involves the use of 2,3,6-trifluorobenzyl chloride as the starting material. The chloride undergoes nucleophilic substitution with sodium sulfite to form the corresponding sulfite intermediate, which is then oxidized to the final sulfamate product using an oxidizing agent such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA). This method provides an efficient and scalable pathway for the synthesis of (2,3,6-trifluorophenyl)methyl sulfamate.

Biological Activities and Applications

(2,3,6-Trifluorophenyl)methyl sulfamate has been investigated for its potential biological activities in various preclinical studies. One of the key areas of interest is its anti-inflammatory properties. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that (2,3,6-trifluorophenyl)methyl sulfamate may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory effects, (2,3,6-trifluorophenyl)methyl sulfamate has also been studied for its antiviral properties. Preliminary studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry or replication processes within host cells.

Clinical Trials and Future Directions

The promising preclinical results of (2,3,6-trifluorophenyl)methyl sulfamate have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently exploring the potential therapeutic applications of this compound in various disease settings. Clinical trials are expected to provide valuable insights into the safety and efficacy profile of (2,3,6-trifluorophenyl)methyl sulfamate.

In parallel with clinical development efforts, ongoing research aims to further elucidate the molecular mechanisms underlying the biological activities of (2,3,6-trifluorophenyl)methyl sulfamate. Advanced techniques such as X-ray crystallography and computational modeling are being employed to gain a deeper understanding of how this compound interacts with its biological targets at the molecular level.

Conclusion

(2,3-Trifluoro-phenyl)-methyl-sulfamate (CAS No. 2228870-28-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further investigation in drug discovery and development programs. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for addressing unmet medical needs in various disease areas.